Cas no 869941-57-1 (2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid)
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid is a versatile organic compound with a unique triazole ring structure. It exhibits excellent solubility in various solvents and is known for its stability under typical reaction conditions. This compound is particularly valuable for its potential applications in medicinal chemistry, where it can serve as a building block for the synthesis of novel bioactive molecules. Its unique structure endows it with favorable reactivity, making it a promising candidate for further chemical transformations.
869941-57-1 structure
Product Name:2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid
CAS No:869941-57-1
MF:C4H6N4O2
MW:142.11603975296
CID:3059231
PubChem ID:19620636
Update Time:2025-06-25
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-amino-1H-1,2,4-triazol-1-yl)acetic acid
- 2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid
- 2-(3-Imino-2,3-dihydro-1h-1,2,4-triazol-1-yl)acetic acid
- 869941-57-1
- BBL039930
- DB-105322
- AKOS000309995
- CS-0266364
- 2-(3-amino-1,2,4-triazol-1-yl)acetic acid
- STK349572
- DTXSID201280247
- EN300-146877
- 3-Amino-1H-1,2,4-triazole-1-acetic acid
- 2-(3-Amino-1H-1,2,4-triazol-1-yl)aceticacid
- (3-AMINO-1,2,4-TRIAZOL-1-YL)ACETIC ACID
- SCHEMBL15329979
-
- MDL: MFCD04969615
- Inchi: 1S/C4H6N4O2/c5-4-6-2-8(7-4)1-3(9)10/h2H,1H2,(H2,5,7)(H,9,10)
- InChI Key: WNEPQGXFDUUWRF-UHFFFAOYSA-N
- SMILES: OC(CN1C=NC(N)=N1)=O
Computed Properties
- Exact Mass: 142.04907545g/mol
- Monoisotopic Mass: 142.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 94Ų
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526859-1g |
2-(3-Amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 97% | 1g |
$262 | 2022-09-29 | |
| Chemenu | CM526859-5g |
2-(3-Amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 97% | 5g |
$779 | 2022-09-29 | |
| Enamine | EN300-146877-0.05g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 0.05g |
$443.0 | 2023-02-15 | ||
| Enamine | EN300-146877-0.1g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 0.1g |
$464.0 | 2023-02-15 | ||
| Enamine | EN300-146877-0.25g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 0.25g |
$485.0 | 2023-02-15 | ||
| Enamine | EN300-146877-0.5g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 0.5g |
$507.0 | 2023-02-15 | ||
| Enamine | EN300-146877-1.0g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-146877-2.5g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 2.5g |
$1034.0 | 2023-02-15 | ||
| Enamine | EN300-146877-5.0g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 5.0g |
$1530.0 | 2023-02-15 | ||
| Enamine | EN300-146877-10.0g |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid |
869941-57-1 | 10.0g |
$2269.0 | 2023-02-15 |
2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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